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Compound of Interest

Compound Name: 8-Nitro-7-quinolinecarboxaldehyde

Cat. No.: B180672 Get Quote

This document provides essential procedural guidance for the safe handling and disposal of 8-
Nitro-7-quinolinecarboxaldehyde (CAS No. 101327-87-1) in a laboratory setting. The

information is intended for researchers, scientists, and drug development professionals. The

primary directive for this compound is to manage it as hazardous waste designated for

professional disposal.

Disclaimer: A specific, detailed Safety Data Sheet (SDS) for 8-Nitro-7-
quinolinecarboxaldehyde was not publicly available. The following guidance is based on

information for structurally similar compounds and established best practices for laboratory

hazardous waste management. Always consult with your institution's Environmental Health and

Safety (EHS) department and adhere to all local, state, and federal regulations.

Immediate Safety and Hazard Summary
8-Nitro-7-quinolinecarboxaldehyde is a hazardous chemical that requires careful handling.

All work should be performed in a well-ventilated chemical fume hood while wearing

appropriate Personal Protective Equipment (PPE).

Known Hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H341: Suspected of causing genetic defects.[1]

Required Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

Flame-resistant laboratory coat[2]

Quantitative Data
Specific quantitative toxicity data, such as LD50 values, are not available in the public domain.

The table below summarizes the available physical and chemical properties.

Property Value Source

CAS Number 101327-87-1 [1][3][4]

Molecular Formula C₁₀H₆N₂O₃ [1][3]

Molecular Weight 202.17 g/mol [1][3]

Appearance
Light yellow to brown

crystalline powder
[3]

Melting Point 178 - 182 °C [3]

Storage Store at 2 - 8 °C [3]

Disposal Procedure: Step-by-Step
The mandated disposal route for 8-Nitro-7-quinolinecarboxaldehyde is through a licensed

hazardous waste disposal service.[1][5] Do not attempt to dispose of this chemical down the

drain or in regular solid waste.

Step 1: Waste Collection and Containerization

Treat as Hazardous Waste: From the moment it is deemed unusable, 8-Nitro-7-
quinolinecarboxaldehyde must be managed as hazardous waste.[6]
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Select an Appropriate Container:

Use a container that is chemically compatible with the compound.

The container must be in good condition, free from damage, and have a secure, leak-proof

lid.[7]

For solid waste, a clearly labeled, sealed container is required.[8]

Segregation: Store waste 8-Nitro-7-quinolinecarboxaldehyde separately from incompatible

chemicals. Use physical barriers or secondary containment systems to prevent accidental

mixing.[7]

Step 2: Hazardous Waste Labeling

Properly label the waste container immediately. The label must include:

The words "Hazardous Waste".[7]

The full chemical name: "8-Nitro-7-quinolinecarboxaldehyde". Do not use abbreviations.

[7]

The date when waste was first added to the container (accumulation start date).[7]

An indication of the hazards (e.g., "Irritant," "Suspected Mutagen").

Your name, department, and contact information.[7]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the labeled waste container at or near the point of generation, under the control of

laboratory personnel.[7]

The SAA must be in a well-ventilated area.[7]

Adhere to institutional limits for waste storage, which are typically no more than 55 gallons of

hazardous waste in an SAA at any one time.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Methyl_8_quinolinecarboxaldehyde_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b180672?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b180672?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure weekly inspections of the storage area are documented.[7]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for your hazardous waste.[10]

Follow their specific procedures for waste collection requests.[6]

Do not transport hazardous waste yourself; this must be done by trained EHS staff or a

licensed waste contractor.[6]

Spill and Decontamination Procedures
In the event of a spill, immediate and careful action is required.

Evacuate and Alert: Alert others in the laboratory and evacuate the immediate area if

necessary.[2]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Containment:

For solid spills, carefully sweep the material to avoid raising dust.[8]

Use a non-combustible absorbent material like sand or vermiculite to contain the spill.[2]

Collection: Collect the contained material and spilled absorbent into a sealed, properly

labeled container for disposal as hazardous waste.[2][8]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials (wipes, gloves, etc.) must also be disposed of as hazardous waste.[8]

Regulatory Framework
Disposal of laboratory chemical waste is governed by strict regulations. In the United States,

the primary regulations are from the Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA).[7] Many academic institutions operate

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Nitrite_Compounds.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Storage_of_Nitro_Compounds.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Methyl_8_quinolinecarboxaldehyde_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Storage_of_Nitro_Compounds.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Storage_of_Nitro_Compounds.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Methyl_8_quinolinecarboxaldehyde_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_Methyl_8_quinolinecarboxaldehyde_A_Procedural_Guide.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


under the "Subpart K" regulations, which provide specific standards for managing hazardous

waste in laboratories.[11] Key requirements include proper waste determination, labeling,

container management, and timely removal.[7][11]

Note on Experimental Protocols and Visualizations:Detailed, validated experimental protocols

for the chemical neutralization of 8-Nitro-7-quinolinecarboxaldehyde for disposal purposes

are not published in readily accessible literature. In-laboratory treatment of hazardous waste is

a regulated activity and should only be performed by trained personnel following a validated

and approved procedure. Furthermore, this platform cannot generate the requested Graphviz

diagrams for workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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